Cas no 1798515-24-8 (N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide)

• Product Name: N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide
• CAS No: 1798515-24-8
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 5375680
• Update Time: 2025-07-16

N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide

• Inchi： 1S/C20H24N2O4/c1-14(15-9-5-4-6-10-15)22-20(24)19(23)21-13-18(26-3)16-11-7-8-12-17(16)25-2/h4-12,14,18H,13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： AMOTYTYCXBJDND-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)C(NC(C1=CC=CC=C1)C)=O

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.07±0.46(Predicted)

Additional information on N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide

Recent Advances in the Study of N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide (CAS: 1798515-24-8)

The compound N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide (CAS: 1798515-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's ability to selectively inhibit specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide exhibits high affinity for certain kinases, making it a candidate for the development of novel anti-inflammatory drugs. The compound's structural features, including the methoxy and phenyl groups, are believed to contribute to its binding affinity and specificity.

Further investigations into the pharmacokinetic profile of 1798515-24-8 have revealed favorable absorption and distribution properties. Animal studies indicate that the compound has good oral bioavailability and can effectively cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders. Researchers are currently exploring its efficacy in models of neurodegenerative diseases, with preliminary results showing neuroprotective effects.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on optimizing the production of N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 1798515-24-8. Issues such as metabolic stability and potential off-target effects need to be thoroughly investigated. Ongoing research aims to address these concerns through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N1-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N2-(1-phenylethyl)ethanediamide (CAS: 1798515-24-8) represents a promising candidate for drug development, with potential applications in inflammation and CNS disorders. Continued research is essential to fully understand its therapeutic potential and overcome existing challenges. The compound's unique structural and functional properties make it a valuable subject of study in the chemical biology and pharmaceutical fields.